N-(2-methoxyphenyl)-N-((5-methyl-2-(m-tolyl)oxazol-4-yl)methyl)benzenesulfonamide

• IUPAC Name: N-(2-methoxyphenyl)-N-[[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C25H24N2O4S/c1-18-10-9-11-20(16-18)25-26-22(19(2)31-25)17-27(23-14-7-8-15-24(23)30-3)32(28,29)21-12-5-4-6-13-21/h4-16H,17H2,1-3H3
• InChI Key: HTPMJKNCUAGYGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=C(O2)C)CN(C3=CC=CC=C3OC)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C25H24N2O4S
• Molecular Weight: 448.5 g/mol

Description

N-(2-methoxyphenyl)-N-((5-methyl-2-(m-tolyl)oxazol-4-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C25H24N2O4S and its molecular weight is 448.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of novel benzenesulfonamide derivatives, including their structural elucidation through various spectroscopic methods, have been a significant area of research. For example, compounds with structural similarities have been synthesized and characterized, indicating their potential utility in various scientific applications (Pişkin, Canpolat, & Öztürk, 2020).

Potential Therapeutic Applications

• Benzenesulfonamide derivatives have been studied for their potential therapeutic applications, including their role as cyclooxygenase-2 (COX-2) inhibitors, which could have implications for the treatment of inflammation and pain (Hashimoto, Imamura, Haruta, & Wakitani, 2002).
• Antimicrobial activity and carbonic anhydrase enzyme inhibitor effects of new Schiff bases of Sulfa drugs and their metal complexes have been explored, showing that such compounds can exhibit significant biological activities (Alyar et al., 2018).

Photodynamic Therapy Applications

• Certain benzenesulfonamide derivatives have been evaluated for their suitability in photodynamic therapy (PDT), a treatment modality for cancer, demonstrating the importance of their photophysical and photochemical properties for Type II photosensitizers (Pişkin, Canpolat, & Öztürk, 2020).

Material Science Applications

• The crystal structures and molecular conformations of arylsulfonamide derivatives have been investigated, revealing their potential applications in materials science, particularly in understanding molecular interactions and designing novel materials (De Castro et al., 2013).

Antiproliferative Activity

• The exploration of antiproliferative activities of benzenesulfonamide derivatives against various cancer cell lines highlights their potential as anticancer agents. This includes the identification of compounds with significant activity, which could serve as lead compounds for further drug development (Motavallizadeh et al., 2014).